Cas no 91182-00-2 (4-Ethylamino-3-nitro-benzoic acid ethyl ester)

4-Ethylamino-3-nitro-benzoic acid ethyl ester is a nitro-substituted benzoic acid derivative with potential applications in organic synthesis and pharmaceutical research. The compound features an ethylamino group at the 4-position and a nitro group at the 3-position of the benzoic acid ethyl ester scaffold, contributing to its reactivity as an intermediate in the preparation of more complex molecules. Its well-defined structure and functional groups make it suitable for use in coupling reactions, reduction studies, and as a precursor for heterocyclic compounds. The ethyl ester moiety enhances solubility in organic solvents, facilitating handling in synthetic workflows. This compound is of interest for its role in exploring structure-activity relationships in medicinal chemistry.
4-Ethylamino-3-nitro-benzoic acid ethyl ester structure
91182-00-2 structure
Product Name:4-Ethylamino-3-nitro-benzoic acid ethyl ester
CAS No:91182-00-2
MF:C11H14N2O4
MW:238.239862918854
MDL:MFCD03147222
CID:813872
PubChem ID:3728418
Update Time:2025-06-08

4-Ethylamino-3-nitro-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(ethylamino)-3-nitro-, ethyl ester
    • 4-ETHYLAMINO-3-NITRO-BENZOIC ACID ETHYL ESTER
    • ethyl 4-(ethylamino)-3-nitrobenzoate
    • 4-Aethylamino-3-nitro-benzoesaeure-aethylester
    • CS-0213190
    • MFCD03147222
    • AKOS000115446
    • 91182-00-2
    • SR-01000036857
    • DTXSID10395611
    • ethyl 4-ethylamino-3-nitrobenzoate
    • ethyl4-(ethylamino)-3-nitrobenzoate
    • SCHEMBL22382354
    • EN300-02331
    • BS-24854
    • Z54848073
    • SB80728
    • Oprea1_043974
    • SR-01000036857-1
    • F79934
    • 4-Ethylamino-3-nitro-benzoic acid ethyl ester
    • MDL： MFCD03147222
    • Inchi： 1S/C11H14N2O4/c1-3-12-9-6-5-8(11(14)17-4-2)7-10(9)13(15)16/h5-7,12H,3-4H2,1-2H3
    • InChI Key： IMXVAPWRGKQKOG-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C=CC(=C(C=1)[N+](=O)[O-])NCC)=O

Computed Properties

  • Exact Mass: 238.09500
  • Monoisotopic Mass: 238.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • Density: 1.243
  • Boiling Point: 384.1°Cat760mmHg
  • Flash Point: 186.1°C
  • Refractive Index: 1.576
  • PSA: 84.15000
  • LogP: 2.79950

4-Ethylamino-3-nitro-benzoic acid ethyl ester Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

4-Ethylamino-3-nitro-benzoic acid ethyl ester Pricemore >>

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4-Ethylamino-3-nitro-benzoic acid ethyl ester Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:91182-00-2)4-Ethylamino-3-nitro-benzoic acid ethyl ester
Order Number:A1191358
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:15
Price ($):206.0/347.0/508.0
Email:sales@amadischem.com

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91182-00-2 (4-Ethylamino-3-nitro-benzoic acid ethyl ester) Related Products

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Amadis Chemical Company Limited
(CAS:91182-00-2)4-Ethylamino-3-nitro-benzoic acid ethyl ester
A1191358
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):206.0/347.0/508.0
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